N-[(2-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide

• IUPAC Name: N-[(2-cyclopropyloxolan-2-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C11H17NO2/c1-2-10(13)12-8-11(9-4-5-9)6-3-7-14-11/h2,9H,1,3-8H2,(H,12,13)
• InChI Key: WYGCBGIWHBHHQM-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NCC1(CCCO1)C2CC2
• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• CAS No.: 2411247-79-3

Description

N-[(2-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide is an organic compound with a unique structure that includes a cyclopropyl group attached to an oxolane ring, which is further connected to a prop-2-enamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[(2-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide typically involves the reaction of cyclopropylmethylamine with an appropriate oxolane derivative under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride, and a solvent like tetrahydrofuran (THF). The reaction mixture is stirred at room temperature for several hours to ensure complete conversion .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization or chromatography are employed to obtain the compound in high purity .

Chemical Reactions Analysis

Types of Reactions

N-[(2-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the amide group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles like amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of primary amines or alcohols.

Substitution: Formation of substituted amides or thioamides.

Scientific Research Applications

N-[(2-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial or anticancer properties.

Medicine: Explored for its potential use in drug delivery systems and as a therapeutic agent.

Industry: Utilized in the development of new materials and polymers.

Mechanism of Action

The mechanism of action of N-[(2-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular targets are still under investigation, but preliminary studies suggest that it may modulate signaling pathways involved in cell growth and apoptosis .

Comparison with Similar Compounds

Similar Compounds

N-[(Dialkylamino)methyl]acrylamides: These compounds have similar structural features and are used in the synthesis of smart polymers.

N-[(Azocan-1-yl)methyl]prop-2-enamide:

Uniqueness

N-[(2-Cyclopropyloxolan-2-yl)methyl]prop-2-enamide is unique due to its cyclopropyl and oxolane moieties, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for research and development in various scientific fields .